methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate

• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol
• IUPAC Name: methyl 6//'-amino-5//'-cyano-2//'-ethyl-2-oxospiro[1H-indole-3,4//'-pyran]-3//'-carboxylate
• InChI: InChI=1S/C17H15N3O4/c1-3-12-13(15(21)23-2)17(10(8-18)14(19)24-12)9-6-4-5-7-11(9)20-16(17)22/h4-7H,3,19H2,1-2H3,(H,20,22)
• InChI Key: NOALMZXKAYAMQR-UHFFFAOYSA-N
• SMILES: CCC1=C(C2(C3=CC=CC=C3NC2=O)C(=C(O1)N)C#N)C(=O)OC

Description

Methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate, also known as MAE-DOP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has been shown to target multiple cellular pathways involved in cancer development and progression, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has also been shown to induce DNA damage and inhibit DNA repair, leading to cell death in cancer cells.
Biochemical and Physiological Effects:
methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has been shown to exhibit significant biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of cellular signaling pathways. methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has also been shown to exhibit low toxicity towards normal cells, making it a promising candidate for cancer therapy. However, further studies are needed to fully understand the biochemical and physiological effects of methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate.

Advantages and Limitations for Lab Experiments

Methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has several advantages for lab experiments, including its high yield and purity, and its potential applications in various fields. However, there are also limitations associated with the use of methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate in lab experiments, including its high cost and the need for specialized equipment and expertise for its synthesis and characterization.

Future Directions

There are several future directions for the research on methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate, including the development of new analogs with improved pharmacological properties, the investigation of its mechanism of action, and the exploration of its potential applications in other fields, such as material science and nanotechnology. Additionally, further studies are needed to evaluate the safety and efficacy of methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate in preclinical and clinical trials, with the ultimate goal of developing it into a novel anticancer agent.

Synthesis Methods

Methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate can be synthesized through a multi-step reaction, starting with the reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine with ethyl cyanoacetate to form the intermediate compound, followed by the reaction with 3,4-dihydro-2H-pyran to produce the final product. The synthesis method of methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has been optimized to achieve high yield and purity, making it suitable for various scientific applications.

Scientific Research Applications

Methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has been shown to exhibit potent anticancer activity against various human cancer cell lines, making it a promising candidate for the development of novel anticancer agents. In drug discovery, methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has been used as a lead compound for the synthesis of new analogs with improved pharmacological properties. In material science, methyl 6'-amino-5'-cyano-2'-ethyl-1,3-dihydro-2-oxospiro[2H-indole-3,4'-(4'H)-pyran]-3'-carboxylate has been utilized for the synthesis of functionalized nanoparticles with potential applications in catalysis and sensing.